Cas no 36397-58-7 (N-Amino(imino)methyl-4-bromobenzenesulfonamide)

• Product Name: N-Amino(imino)methyl-4-bromobenzenesulfonamide
• CAS No: 36397-58-7
• MF: C₇H₈BrN₃O₂S
• MW: 278.12631893158
• MDL: MFCD01882526
• CID: 3379186
• PubChem ID: 4424591
• Update Time: 2025-06-07

N-Amino(imino)methyl-4-bromobenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• BENZENESULFONAMIDE, N-(AMINOIMINOMETHYL)-4-BROMO-
• N-[Amino(imino)methyl]-4-bromobenzenesulfonamide
• 2-(4-bromophenyl)sulfonylguanidine
• 1-(4-bromophenyl)sulfonylguanidine
• 4-Bromo-N-carbamimidoylbenzenesulfonamide
• SCHEMBL2933980
• {[AMINO(IMINO)METHYL]AMINO}(4-BROMOPHENYL)DIOXO-LAMBDA~6~-SULFANE
• LS-05628
• CS-0360322
• CHEMBL50144
• MFCD01882526
• STL582082
• AKOS005143084
• ALBB-017354
• BDBM50087910
• 36397-58-7
• 4-Bromo-N-diaminomethylene-benzenesulfonamide
• N-(4-BROMOBENZENESULFONYL)GUANIDINE
• H32120
• N-Amino(imino)methyl-4-bromobenzenesulfonamide

• MDL： MFCD01882526
• Inchi： 1S/C7H8BrN3O2S/c8-5-1-3-6(4-2-5)14(12,13)11-7(9)10/h1-4H,(H4,9,10,11)
• InChI Key： DSRKIDJIFPYXRE-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)S(/N=C(\N)/N)(=O)=O

Computed Properties

• Exact Mass: 276.95206g/mol
• Monoisotopic Mass: 276.95206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 107Ų

N-Amino(imino)methyl-4-bromobenzenesulfonamide Security Information

• HazardClass：IRRITANT
• Storage Condition：(BD508326)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-Amino(imino)methyl-4-bromobenzenesulfonamide

Introduction to N-Amino(imino)methyl-4-bromobenzenesulfonamide (CAS No. 36397-58-7)

N-Amino(imino)methyl-4-bromobenzenesulfonamide, a compound with the chemical identifier CAS No. 36397-58-7, is a sophisticated molecule that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its intricate structure, holds promise for various applications, particularly in the development of novel therapeutic agents and advanced material science. The unique combination of functional groups in its molecular framework makes it a subject of intense study among researchers aiming to explore new synthetic pathways and biological activities.

The structure of N-Amino(imino)methyl-4-bromobenzenesulfonamide consists of a benzene ring substituted with a bromine atom at the 4-position, linked to a sulfonamide group. This sulfonamide group is further connected to an N-amino(imino)methyl moiety, which introduces both amino and imino functionalities. These features contribute to the compound's reactivity and potential utility in diverse chemical transformations. The presence of the bromine atom also facilitates further functionalization, making it a valuable intermediate in organic synthesis.

In recent years, there has been a growing interest in exploring the pharmacological properties of sulfonamide derivatives. Sulfonamides are well-known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and antiviral effects. The introduction of additional functional groups, such as the N-amino(imino)methyl moiety in N-Amino(imino)methyl-4-bromobenzenesulfonamide, aims to enhance these properties and discover new therapeutic targets. Current research indicates that this compound may exhibit promising activities against various pathogens and could be developed into novel drugs.

One of the most compelling aspects of N-Amino(imino)methyl-4-bromobenzenesulfonamide is its potential as a building block for more complex molecules. The bromine atom at the 4-position of the benzene ring allows for further modifications through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions enable the introduction of aryl or heteroaryl groups, expanding the compound's utility in drug design and material science applications. Additionally, the sulfonamide group can be further functionalized to create derivatives with enhanced solubility or binding affinity.

The synthesis of N-Amino(imino)methyl-4-bromobenzenesulfonamide involves multiple steps that require precise control over reaction conditions and reagent selection. Researchers have reported efficient synthetic routes that highlight the importance of optimizing each step to achieve high yields and purity. The use of advanced purification techniques such as column chromatography and recrystallization ensures that the final product meets the stringent requirements for pharmaceutical applications. These synthetic strategies not only contribute to the availability of this compound but also provide valuable insights into developing similar molecules.

Recent studies have begun to explore the biological activity of N-Amino(imino)methyl-4-bromobenzenesulfonamide using both in vitro and in vivo models. Preliminary results suggest that this compound exhibits inhibitory effects on certain enzymes and receptors associated with inflammatory diseases and cancer. The N-amino(imino)methyl group appears to play a crucial role in modulating these interactions, potentially leading to new therapeutic approaches. Further research is needed to fully elucidate its mechanism of action and optimize its pharmacological properties.

The potential applications of N-Amino(imino)methyl-4-bromobenzenesulfonamide extend beyond pharmaceuticals into other areas such as agrochemicals and specialty chemicals. Its unique structural features make it a versatile intermediate for synthesizing compounds with specific biological activities. For instance, derivatives of this molecule could be developed as pesticides or herbicides by targeting specific enzymes or receptors in plants or pests. This versatility underscores the importance of continued research into its synthetic possibilities and applications.

As our understanding of molecular interactions grows, so does the demand for sophisticated compounds like N-Amino(imino)methyl-4-bromobenzenesulfonamide. The ability to design molecules with precise functional groups allows researchers to tailor their properties for specific applications. This compound exemplifies how advances in organic chemistry can lead to innovative solutions in medicine and industry. By leveraging its unique structure, scientists can unlock new possibilities for treating diseases and developing advanced materials.

In conclusion, N-Amino(imino)methyl-4-bromobenzenesulfonamide (CAS No. 36397-58-7) is a remarkable molecule with significant potential in pharmaceutical research and beyond. Its complex structure, characterized by multiple functional groups, makes it a valuable intermediate for synthesizing novel therapeutic agents and advanced materials. Ongoing studies continue to reveal its biological activities and synthetic possibilities, highlighting its importance as a subject of scientific investigation.